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Compound of Interest

Compound Name: Zinc Sulfate Heptahydrate

Cat. No.: B1202081 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides an in-depth overview of the chemical properties of Zinc Sulfate
Heptahydrate, with a focus on its molecular formula and weight. It includes a detailed

experimental protocol for the determination of its water of hydration using Thermogravimetric

Analysis (TGA).

Chemical Formula and Molecular Structure
Zinc Sulfate Heptahydrate is an inorganic compound and a hydrate of zinc sulfate. It is

historically known as "white vitriol".[1] The chemical formula is:

ZnSO₄·7H₂O

This formula indicates that for each mole of zinc sulfate (ZnSO₄), there are seven moles of

water of crystallization bound within the crystal structure.[1][2][3] These water molecules are an

integral part of the crystalline solid. The compound consists of [Zn(H₂O)₆]²⁺ ions, sulfate ions

(SO₄²⁻), and one additional water molecule of crystallization held by hydrogen bonds.[1]

Molecular Weight
The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.

The calculation for Zinc Sulfate Heptahydrate is based on the atomic weights of Zinc (Zn),
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Sulfur (S), Oxygen (O), and Hydrogen (H). For comparative purposes, the molecular weight of

the anhydrous form, Zinc Sulfate (ZnSO₄), is also provided.

Summary of Quantitative Data
The following table summarizes the atomic and molecular weights.

Element/Compound Symbol/Formula
Atomic/Molecular Weight (
g/mol )

Zinc Zn 65.38[4][5]

Sulfur S 32.066[6]

Oxygen O 15.999

Hydrogen H 1.008[7]

Zinc Sulfate (Anhydrous) ZnSO₄ 161.44[1]

Zinc Sulfate Heptahydrate ZnSO₄·7H₂O 287.55[1][2][8][9]

Note: The molecular weight for the compounds was calculated using the provided atomic

weights and may show slight variations from other sources due to rounding of atomic weight

values.

Detailed Calculation
Anhydrous Zinc Sulfate (ZnSO₄):

(1 × AW of Zn) + (1 × AW of S) + (4 × AW of O)

(1 × 65.38) + (1 × 32.066) + (4 × 15.999) = 161.442 g/mol

Zinc Sulfate Heptahydrate (ZnSO₄·7H₂O):

(Molecular Weight of ZnSO₄) + 7 × (Molecular Weight of H₂O)

161.442 + 7 × ((2 × 1.008) + 15.999) = 161.442 + 7 × (18.015) = 287.547 g/mol
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Experimental Protocol: Determination of Water of
Hydration by Thermogravimetric Analysis (TGA)
Thermogravimetric Analysis (TGA) is a thermal analysis technique used to measure changes in

the mass of a sample as a function of temperature.[10] It is an effective method for determining

the water of hydration in salts like Zinc Sulfate Heptahydrate by precisely measuring the

mass loss during controlled heating.[6][11]

Principle
When a hydrated salt is heated, it decomposes, and the water of crystallization is released as

water vapor. TGA measures the resulting mass loss. The dehydration of ZnSO₄·7H₂O typically

occurs in distinct steps, which can be correlated to the sequential loss of water molecules.[6]

The final mass corresponds to the anhydrous Zinc Sulfate. From the mass loss, the percentage

of water and the number of water molecules per formula unit of the salt can be calculated.

Instrumentation
A standard thermogravimetric analyzer consists of:

High-Precision Balance: To continuously monitor the sample mass.

Furnace: To heat the sample according to a programmed temperature profile.

Sample Pan: Typically made of an inert material like platinum or alumina.

Purge Gas System: To maintain a controlled, inert atmosphere (e.g., nitrogen or argon)

around the sample, preventing oxidative side reactions.

Data Acquisition and Control System: A computer to control the instrument and record the

data.

Methodology
Instrument Calibration: Calibrate the TGA for mass and temperature according to the

manufacturer's specifications. Temperature calibration is typically performed using materials

with known Curie points.[12]
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Sample Preparation: Accurately weigh a small amount of the Zinc Sulfate Heptahydrate
sample (typically 5-10 mg) into a tared TGA sample pan.

Experimental Setup:

Place the sample pan onto the TGA balance mechanism.

Set the purge gas (e.g., Nitrogen 99.99% purity) to a constant flow rate (e.g., 50-100

mL/min) to ensure an inert atmosphere and efficiently remove evolved water vapor.

Temperature Program:

Equilibrate the sample at a starting temperature (e.g., 30 °C).

Heat the sample at a constant, linear rate (e.g., 10 °C/min) up to a final temperature where

all water is expected to be removed (e.g., 300-350 °C). The dehydration of ZnSO₄·7H₂O is

typically complete before 300 °C.[6]

Data Acquisition: Record the sample mass as a function of temperature. The output is a TGA

curve (mass % vs. temperature).

Data Analysis
TGA Curve Analysis: The resulting TGA curve will show one or more distinct steps, each

corresponding to a mass loss event. The plateau following the final mass loss represents the

stable anhydrous ZnSO₄.

Calculate Mass Loss: Determine the percentage mass loss (%Δm) corresponding to the total

loss of water.

%Δm = [(Initial Mass - Final Mass) / Initial Mass] × 100

Stoichiometric Calculation:

The theoretical percentage of water in ZnSO₄·7H₂O is (7 × Molar Mass of H₂O) / (Molar

Mass of ZnSO₄·7H₂O) × 100 = (126.105 / 287.547) × 100 ≈ 43.85%.
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Compare the experimental mass loss with the theoretical value to confirm the identity of

the hydrate.

The number of water molecules (x) can be determined from the moles of water lost and

the moles of anhydrous salt remaining.

Visualizations
Logical Workflow for Molecular Weight Calculation
The following diagram illustrates the logical steps involved in calculating the molecular weight

of a hydrated salt.
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Identify Chemical Formula
(e.g., ZnSO₄·7H₂O)

List Constituent Elements
(Zn, S, O, H)

Obtain Standard Atomic Weights (AW)
from Periodic Table

Calculate Molar Mass (MM)
of Anhydrous Salt

MM(ZnSO₄) = AW(Zn) + AW(S) + 4AW(O)

Calculate Molar Mass (MM)
of Water

MM(H₂O) = 2AW(H) + AW(O)

Calculate Molar Mass
of Hydrated Salt

MM(ZnSO₄·7H₂O) = MM(ZnSO₄) + 7*MM(H₂O)

Final Molecular Weight (g/mol)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1202081?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Preparation

2. Analysis

3. Data Processing

Calibrate TGA Instrument
(Mass & Temperature)

Accurately Weigh
~5-10 mg of Sample

Load Sample into TGA

Heat at Linear Rate
(e.g., 10 °C/min)

under Inert Gas Flow

Record Mass vs. Temperature
(TGA Curve)

Analyze Mass Loss Steps
to Determine % Water

Calculate Moles of Water
and Anhydrous Salt

Determine Hydrate Formula
(ZnSO₄·xH₂O)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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